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Introduction

Temocillin is a narrow-spectrum β-lactam antibiotic that is effective against a variety of Gram-

negative bacteria, including those that produce extended-spectrum β-lactamases (ESBLs) and

AmpC β-lactamases.[1][2] Its efficacy is linked to the duration that the unbound drug

concentration in serum remains above the minimum inhibitory concentration (MIC) of the

infecting organism.[3] Therapeutic drug monitoring (TDM) of temocillin is therefore crucial for

optimizing dosing regimens, especially in critically ill patients where pharmacokinetics can be

highly variable.[3] These application notes describe a robust and sensitive liquid

chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of total

and unbound temocillin in human serum.

Principle

This method utilizes protein precipitation for the extraction of total temocillin and ultrafiltration

for the separation of the unbound fraction from human serum.[4] The prepared samples are

then analyzed by a reverse-phase high-performance liquid chromatography (HPLC) system

coupled to a tandem mass spectrometer (MS/MS) operating in positive electrospray ionization

(ESI) mode. Quantification is achieved by multiple reaction monitoring (MRM) of the specific

precursor-to-product ion transitions for temocillin and an internal standard.
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The following tables summarize the performance characteristics of the described analytical

method for temocillin quantification.

Table 1: Method Validation Parameters for Total Temocillin in Human Serum

Parameter Value Reference

Linearity Range 1 - 500 mg/L

Lower Limit of Quantification

(LLOQ)
1 mg/L

Limit of Detection (LOD) 0.10 mg/L

Intra-assay Precision < 13.9%

Inter-assay Precision < 13.9%

Accuracy < 13.9%

Recovery 85.80 - 99.40%

Ion Suppression Effect < 36.2%

Table 2: Method Validation Parameters for Unbound Temocillin in Human Serum

Parameter Value Reference

Linearity Range 0.5 - 300 mg/L

Lower Limit of Quantification

(LLOQ)
0.5 mg/L

Limit of Detection (LOD) 0.05 mg/L

Intra-assay Precision < 13.9%

Inter-assay Precision < 13.9%

Accuracy < 13.9%

Ion Suppression Effect < 36.2%
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Experimental Protocols
1. Sample Preparation

a) Total Temocillin Extraction (Protein Precipitation)

Pipette 200 µL of human serum into a microcentrifuge tube.

Add 32 µL of internal standard solution (e.g., Ticarcillin at 1 mg/mL).

Add 600 µL of methanol.

Vortex the mixture for 5 seconds.

Centrifuge at 11,000 x g for 5 minutes.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.

b) Unbound Temocillin Extraction (Ultrafiltration)

Pre-condition an ultrafiltration device (e.g., Centrifree®) by rinsing with ultrapure water.

Add the human serum sample to the ultrafiltration device.

Centrifuge according to the manufacturer's instructions to separate the protein-free

ultrafiltrate.

Transfer the ultrafiltrate to a clean vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis

a) Liquid Chromatography Conditions
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Parameter Condition

HPLC System Agilent 1200 series or equivalent

Column
Phenyl grafted column (e.g., Phenomenex Luna

Phenyl-Hexyl 5 µm, 150 x 4.6 mm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient
Optimized for separation of temocillin and

internal standard

Flow Rate 0.4 mL/min

Injection Volume 10 µL

Column Temperature 40°C

b) Mass Spectrometry Conditions

Parameter Condition

Mass Spectrometer Triple quadrupole mass spectrometer

Ionization Mode Positive Electrospray Ionization (ESI+)

MRM Transition (Temocillin) m/z 415.34 → 339.1

MRM Transition (Ticarcillin - IS) m/z 385.31 → 160.3

Dwell Time 200 ms

Collision Energy Optimized for each transition

Gas Temperature 350°C

Gas Flow 10 L/min
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Caption: Workflow for the analysis of Temocillin in human serum.
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Caption: Mechanism of action of Temocillin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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